Zymosterol

• CAS No.: 128-33-6
• Product Name: Zymosterol
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,19-21,23-24,28H,6,8-17H2,1-5H3/t19-,20+,21+,23-,24+,26+,27-/m1/s1
• Standard InChIKey: CGSJXLIKVBJVRY-XTGBIJOFSA-N
• Isomeric SMILES: C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C
• SMILES: CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C
• Melting Point: 110°C
• Physical Description: Solid
• Description: Zymosterol belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, zymosterol is considered to be a sterol lipid molecule. Zymosterol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Zymosterol has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, zymosterol is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm. Zymosterol exists in all eukaryotes, ranging from yeast to humans. In humans, zymosterol is involved in the fluvastatin action pathway, the cerivastatin action pathway, the atorvastatin action pathway, and the lovastatin action pathway. Zymosterol is also involved in several metabolic disorders, some of which include lysosomal acid lipase deficiency (wolman disease), the cholesteryl ester storage disease pathway, the wolman disease pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway. Outside of the human body, zymosterol can be found in a number of food items such as vaccinium (blueberry, cranberry, huckleberry), oyster mushroom, longan, and black raspberry. This makes zymosterol a potential biomarker for the consumption of these food products.; Zymosterol is a cholestanoid and a 3beta-sterol. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. It derives from a hydride of a 5alpha-cholestane.
• Synonyms: (3β,5α)-Cholesta-8,24-dien-3-ol; 5α-Cholesta-8,24-dien-3β-ol
• PubChem Compound: 92746
• Last Modified: Nov 11 2021